Cas no 14077-71-5 (Pyrimidine,2,4,6-trichloro-5-heptyl-)

• Product Name: Pyrimidine,2,4,6-trichloro-5-heptyl-
• CAS No: 14077-71-5
• MF: C₁₁H₁₅Cl₃N₂
• MW: 281.609199762344
• CID: 171006
• PubChem ID: 260791
• Update Time: 2025-04-19

Pyrimidine,2,4,6-trichloro-5-heptyl- Chemical and Physical Properties

Names and Identifiers

• Pyrimidine,2,4,6-trichloro-5-heptyl-
• 2,4,6-trichloro-5-heptylpyrimidine
• 2,4,6-trichloro-5-heptyl-pyrimidine
• AC1L63VS
• AC1Q3PQJ
• AR-1L2800
• CTK4C2343
• NSC92506
• Pyrimidine,4,6-trichloro-5-heptyl-
• DTXSID50293824
• CHEMBL1969370
• 14077-71-5
• NCI60_042051
• NSC-92506
• SCHEMBL24113990

• Inchi： 1S/C11H15Cl3N2/c1-2-3-4-5-6-7-8-9(12)15-11(14)16-10(8)13/h2-7H2,1H3
• InChI Key： NIOGDGYWVRUKRP-UHFFFAOYSA-N
• SMILES： ClC1C(=C(N=C(N=1)Cl)Cl)CCCCCCC

Computed Properties

• Exact Mass: 280.03035
• Monoisotopic Mass: 280.030082g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.6
• Topological Polar Surface Area: 25.8Ų

Experimental Properties

• PSA: 25.78

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Halopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Halopyrimidines